(Z)-2-(2-methyl-3-phenylacryloyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 5-[(Z)-2-methyl-3-phenylprop-2-enoyl]-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C21H19N3O2/c1-15(13-16-7-3-2-4-8-16)20(25)23-12-10-18-17(14-23)21(26)24-11-6-5-9-19(24)22-18/h2-9,11,13H,10,12,14H2,1H3/b15-13-
• InChI Key: OVYOZTHLXXOZBY-SQFISAMPSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C(=O)N2CCC3=C(C2)C(=O)N4C=CC=CC4=N3
• Isomeric SMILES: C/C(=C/C1=CC=CC=C1)/C(=O)N2CCC3=C(C2)C(=O)N4C=CC=CC4=N3
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

(Z)-2-(2-methyl-3-phenylacryloyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C21H19N3O2 and its molecular weight is 345.402. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2-methyl-3-phenylacryloyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2-methyl-3-phenylacryloyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• The compound has been involved in the synthesis of various derivatives, showing significant biological activities. For example, derivatives of pyrazolo[3,4-d]pyrimidin-4(5H)-one and pyrimido[1,2-b]pyridazin-4(1H)-one showed promising anti-inflammatory activity with minimal ulcerogenic effects, indicating potential therapeutic applications (El-Tombary, 2013). Similarly, thiazolo[3,2-a]pyrimidine derivatives exhibited moderate anti-inflammatory activity (Tozkoparan et al., 1999).

Gastroprotective and Cytoprotective Effects

• Certain derivatives like 4H-pyrido[1,2-a]pyrimidin-4-ones demonstrated significant gastroprotective activity, suggesting their potential as prophylactic agents against gastric damage caused by non-steroidal anti-inflammatory agents (Hermecz et al., 1992). Other pyrimidine derivatives showed potent cytoprotective antiulcer activity, indicating their therapeutic potential in ulcer treatment (Ikeda et al., 1996).

Anticonvulsant and Antihypertensive Activities

• Pyrimidine–triazine hybrids were identified as potent anticonvulsant agents with higher safety compared to standard drugs, indicating their potential in treating epilepsy (Sahu et al., 2017). Pyrido[2,3-d]pyrimidine derivatives were also found to be potent in antihypertensive activities, offering new avenues for hypertension treatment (Alam et al., 2010).